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Compound of Interest

Compound Name: 2-Sulfobenzoic anhydride

Cat. No.: B147474 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Sulfobenzoic Anhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Sulfobenzoic
anhydride (CAS No. 81-08-3), a compound utilized in various organic synthesis applications,

including as a reagent for modifying amino functions in proteins.[1][2] Due to its chemical

properties, adherence to strict safety protocols is essential to mitigate potential hazards in the

laboratory and during drug development processes.

Chemical and Physical Properties
2-Sulfobenzoic anhydride is a white to off-white crystalline powder.[3] It is sensitive to

moisture and will hydrolyze to 2-sulfobenzoic acid.[3][4] It is sparingly soluble in water but

dissolves in organic solvents like acetone, ethanol, and methanol.[3]

Table 1: Physical and Chemical Properties of 2-Sulfobenzoic Anhydride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b147474?utm_src=pdf-interest
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://cymitquimica.com/cas/81-08-3/
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4286815.htm
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-sulfobenzoic-anhydride-dic755.html
https://wap.guidechem.com/encyclopedia/2-sulfobenzoic-anhydride-dic755.html
https://m.chemicalbook.com/ProductMSDSDetailCB4286815_EN.htm
https://wap.guidechem.com/encyclopedia/2-sulfobenzoic-anhydride-dic755.html
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 81-08-3 [5]

Molecular Formula C₇H₄O₄S [3]

Molecular Weight 184.17 g/mol [2]

Physical State
Solid, powder, crystals, or

chunks
[3]

Appearance White to off-white powder [3]

Melting Point 116 - 122 °C [6]

Boiling Point 184 - 186 °C at 18 mmHg

Solubility

Sparingly soluble in water;

Soluble in methanol (50

mg/mL)

[3]

Odor
Faint, characteristic sulfonic

acid odor
[3]

Storage Temperature
Store below +30°C in a dry,

cool, well-ventilated place
[4][7]

Hazard Identification and Classification
The primary hazards associated with 2-Sulfobenzoic anhydride are skin and eye irritation.[5]

It is classified as a Category 2 irritant for both skin and eyes under the OSHA Hazard

Communication Standard.[5]

Table 2: GHS Hazard Identification and Classification
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Hazard Classification
Precautionary Statement
Codes

Skin Corrosion/Irritation
Category 2 - Causes skin

irritation.[5]

P264, P280, P302+P352,

P332+P313, P362

Serious Eye Damage/Irritation
Category 2A - Causes serious

eye irritation.

P280, P305+P351+P338,

P337+P313

A full list of precautionary statements can be found in Section 7 of this guide.
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Safe Handling and Storage Protocols
Proper handling and storage are critical to ensure safety and maintain product quality.
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Handling
Ventilation: Always handle 2-Sulfobenzoic anhydride in a well-ventilated area, preferably

within a chemical fume hood.[5][8]

Avoid Dust Formation: Minimize dust generation and accumulation during handling.[4] Avoid

breathing dust.[8]

Personal Contact: Do not get in eyes, on skin, or on clothing.[5] Wash hands and any

exposed skin thoroughly after handling.[5]

Ingestion and Inhalation: Avoid ingestion and inhalation.[5]

Moisture: Do not allow contact with water, as it is moisture sensitive.[3][4]

Storage
Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Atmosphere: For quality maintenance, store under an inert atmosphere.[5]

Incompatibilities: Store away from incompatible materials.[4]

Table 3: Incompatible Materials

Material Class Examples

Strong Oxidizing Agents Peroxides, Nitrates

Strong Acids Hydrochloric Acid, Sulfuric Acid

Strong Bases Sodium Hydroxide, Potassium Hydroxide

Moisture/Water

References:[3][4][5]
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Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are mandatory when working with this compound.

Table 4: Exposure Controls and Personal Protective Equipment

Control Type Specification Reference

Engineering Controls

Use only under a chemical

fume hood. Ensure eyewash

stations and safety showers

are close to the workstation.

[5][8]

Eye/Face Protection

Wear tight-sealing safety

goggles or a face shield. Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.

[4][5][9]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[4][5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask).

[4][5]

Hygiene Measures

Immediately change

contaminated clothing. Wash

hands and face after working

with the substance. Apply

preventive skin protection.
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First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

First Aid Measures
Table 5: First Aid Measures for 2-Sulfobenzoic Anhydride Exposure
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Exposure Route First Aid Protocol Reference

Eye Contact

Rinse immediately and

cautiously with plenty of water

for at least 15 minutes, also

under the eyelids. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[4][5]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off immediately with plenty of

soap and water for at least 15

minutes. If skin irritation occurs

or persists, get medical

advice/attention. Wash clothing

before reuse.

[4][5]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards (two glasses at

most). Get medical attention if

symptoms occur.

[4][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, dry sand, or alcohol-

resistant foam.[4][5]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[10]

Specific Hazards: The compound is combustible. Thermal decomposition can lead to the

release of irritating gases and hazardous combustion products, including carbon monoxide

(CO), carbon dioxide (CO₂), and sulfur oxides.[4][5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with a full facepiece operated in pressure-demand or other positive-pressure mode and full

protective gear.[4][5]

Accidental Release Measures
Personal Precautions: Use personal protective equipment as required. Avoid substance

contact and inhalation of dust. Ensure adequate ventilation and evacuate the danger area if

necessary.[5]

Environmental Precautions: Should not be released into the environment. Do not let the

product enter drains.[5]

Containment and Cleanup: Sweep up or vacuum material and shovel it into suitable, closed

containers for disposal. Avoid generating dusty conditions.[4][5]

Toxicological Information
The toxicological properties of 2-Sulfobenzoic anhydride have not been fully investigated.[4]

Quantitative data on acute toxicity (e.g., LD50, LC50) is not available. The primary known

health effects are irritation to the skin and eyes.[5] There is no evidence to suggest the

compound is a carcinogen.[5]

Experimental Protocols
Protocol for Safe Laboratory Handling of 2-Sulfobenzoic
Anhydride
This workflow outlines the essential steps for safely handling the compound in a research

setting.
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Protocol for Purification by Recrystallization
If the compound has hydrolyzed due to moisture exposure, it can be purified. This protocol is

adapted from established chemical synthesis procedures.[2][11]

Initial Assessment: Check for hydrolysis via IR spectroscopy (presence of a broad OH band).

Thionyl Chloride Treatment (if hydrolyzed): a. In a chemical fume hood, combine the impure

anhydride with an equal bulk of thionyl chloride (SOCl₂). b. Fit the flask with a reflux

condenser and a drying tube (e.g., CaCl₂). c. Gently reflux the mixture for 3 hours. This will

convert the hydrolyzed acid back to the anhydride. d. After cooling, evaporate the excess

thionyl chloride under reduced pressure.

Distillation: Distill the crude residue under vacuum (e.g., at 18 mmHg).[2][11]

Recrystallization: a. Dissolve the distilled solid in a minimum volume of a suitable dry

solvent, such as benzene, toluene, or ethanol-free chloroform.[2][11] b. For toluene, refluxing

for 2 hours with a Dean-Stark trap can be used to ensure dryness before crystallization.[2]

[11] c. Cool the solution slowly, then place in an ice bath to induce crystallization. d. Filter the

crystals, wash with a small amount of cold, dry solvent, and dry under vacuum.

Storage: Store the purified, dry crystals in a tightly sealed container under a dry, dark

atmosphere to prevent moisture absorption.[2][11]

Disclaimer: This document is intended as a guide and is not exhaustive. All laboratory

personnel must be thoroughly trained and refer to the most current Safety Data Sheet (SDS)

for 2-Sulfobenzoic anhydride before use. All procedures should be performed in accordance

with institutional and regulatory safety standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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